6-Ethoxy-2-methyl-3-nitropyridine

• IUPAC Name: 6-ethoxy-2-methyl-3-nitropyridine
• InChI: InChI=1S/C8H10N2O3/c1-3-13-8-5-4-7(10(11)12)6(2)9-8/h4-5H,3H2,1-2H3
• InChI Key: JNZWZIHXRYOWGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=C(C=C1)[N+](=O)[O-])C
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol

Description

6-Ethoxy-2-methyl-3-nitropyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. It is a pyridine derivative that possesses a nitro group and an ethoxy group, which makes it a versatile compound for different applications.

Mechanism of Action

The mechanism of action of 6-Ethoxy-2-methyl-3-nitropyridine is not yet fully understood. However, it is believed to act by inhibiting the synthesis of bacterial cell walls and interfering with the synthesis of nucleic acids in fungi. It has also been suggested that the compound may act by disrupting the plasma membrane of microorganisms.
Biochemical and Physiological Effects:
6-Ethoxy-2-methyl-3-nitropyridine has been found to have low toxicity and is relatively safe for use in laboratory experiments. However, it is important to note that the compound has not been extensively studied in humans and its long-term effects are not yet known.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Ethoxy-2-methyl-3-nitropyridine is its broad-spectrum antimicrobial activity. It has been shown to be effective against a wide range of microorganisms, making it a promising candidate for the development of new antibiotics. Additionally, its simple synthesis method and low toxicity make it an attractive compound for laboratory experiments.
However, one of the limitations of 6-Ethoxy-2-methyl-3-nitropyridine is its limited solubility in water, which can make it challenging to work with in some experiments. Additionally, its potential toxicity in humans requires further investigation before it can be considered for clinical use.

Future Directions

There are several future directions for the study of 6-Ethoxy-2-methyl-3-nitropyridine. One potential area of research is the development of new antibiotics based on the compound's antimicrobial activity. Another area of research is the investigation of its potential applications in material science, particularly in the development of new organic materials.
Conclusion:
In conclusion, 6-Ethoxy-2-methyl-3-nitropyridine is a versatile chemical compound with potential applications in medicinal chemistry, material science, and organic synthesis. Its broad-spectrum antimicrobial activity and simple synthesis method make it an attractive candidate for laboratory experiments. However, further research is needed to fully understand its mechanism of action and potential long-term effects.

Scientific Research Applications

6-Ethoxy-2-methyl-3-nitropyridine has been extensively studied for its potential applications in medicinal chemistry. Several studies have reported its antibacterial, antifungal, and antiviral activities. It has been shown to inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus. Additionally, it has been found to be effective against several fungal strains, including Candida albicans and Aspergillus niger.

Synthesis routes and methods

Procedure details

To a stirred solution of 6-chloro-2-methyl-3-nitropyridine (2.15 g) in ethanol (25 mL) was added sodium ethoxide (4.88 mL) solution at room temperature. The reaction mixture immediately turned dark purple and was refluxed for 2 hours. The reaction mixture was allowed to cool down to room temperature, concentrated in vacuo, and poured into ice. The precipitated solids were collected by filtration to provide the title compound (1.88 g) having the following physical data.